Benzylpenillic acid

• IUPAC Name: 5-benzyl-2,2-dimethyl-7,7a-dihydro-3H-imidazo[5,1-b][1,3]thiazole-3,7-dicarboxylic acid
• InChI: InChI=1S/C16H18N2O4S/c1-16(2)12(15(21)22)18-10(8-9-6-4-3-5-7-9)17-11(14(19)20)13(18)23-16/h3-7,11-13H,8H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: PSPRNQOVLYLHSA-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(N2C(S1)C(N=C2CC3=CC=CC=C3)C(=O)O)C(=O)O)C
• Molecular Formula: C16H18N2O4S
• DSSTOX Substance ID: DTXSID80291510
• Molecular Weight: 334.4 g/mol
• CAS RN: 13093-87-3

Description

Benzylpenillic acid is a natural secondary metabolite that many fungi produce as a response to stress. It has a molecular formula of C16H18N2O4S and an average mass of 334.390 Da.

Synthesis Analysis

Benzylpenillic acid, benzylpenilloic acid, and benzylpenicilloic acid were synthesized by standard methods. Their identities were confirmed using combinations of UV spectroscopy, IR spectroscopy, mass spectrometry, NMR spectroscopy, potentiometric titration, and elemental analysis.

Molecular Structure Analysis

The molecular structure of Benzylpenillic acid is complex, with one of the key features being the presence of 6 H-bond acceptors and 2 H-bond donors. The molecule also has 4 freely rotating bonds.

Chemical Reactions Analysis

The degradation of benzylpenicilloic acid at pH 2.5 was monitored by ion-pair reversed-phase high-pressure liquid chromatography and rapid formation of benzylpenillic acid was detected. This observation is inconsistent with the recently proposed degradation scheme, even though the scheme can be made to fit the n.m.r. kinetic data.

Physical And Chemical Properties Analysis

Benzylpenillic acid has a density of 1.5±0.1 g/cm3, a boiling point of 620.3±55.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.9 mmHg at 25°C. It also has an enthalpy of vaporization of 96.7±3.0 kJ/mol and a flash point of 329.0±31.5 °C.

Scientific Research Applications

Pharmaceutical Synthesis

Benzylpenillic acid is a derivative of penicillin and plays a role in the synthesis of various pharmaceutical compounds. .

Kinetic Studies of Penicillin Degradation

The degradation of penicillin in acidic media is an important area of study, particularly in understanding the stability of antibiotic formulations. .

Antibiotic Activity Spectrum Analysis

Benzylpenillic acid derivatives, such as benzylpenicilloic acid disodium salt, are studied for their antibiotic activity spectrum. .

Enzyme Inhibition Studies

In the field of biochemistry, benzylpenillic acid is utilized to investigate the inhibition mechanisms of certain enzymes. .

Chemical Stability Assessment

The stability of benzylpenillic acid in different environments is a significant research topic. .

Catalysis Mechanism Exploration

Benzylpenillic acid is also involved in research exploring the mechanisms of homogeneous catalysis. .

Mechanism of Action

Target of Action

Benzylpenillic acid, also known as Benzylpenicillin or Penicillin G, primarily targets penicillin-binding proteins (PBPs) located inside the bacterial cell wall . These proteins play a crucial role in the synthesis of the bacterial cell wall, which is essential for maintaining the structural integrity of the bacteria .

Mode of Action

Benzylpenillic acid interacts with its targets, the PBPs, by binding to them . This binding inhibits the third and last stage of bacterial cell wall synthesis . The inhibition of cell wall synthesis leads to cell lysis, which is mediated by bacterial cell wall autolytic enzymes such as autolysins . It is possible that Benzylpenillic acid interferes with an autolysin inhibitor .

Biochemical Pathways

The action of Benzylpenillic acid affects the biochemical pathway of cell wall synthesis in bacteria . By inhibiting this pathway, Benzylpenillic acid prevents the formation of a functional cell wall, leading to the lysis of the bacterial cell . The downstream effects include the death of the bacteria and the cessation of the bacterial infection .

Pharmacokinetics

Benzylpenillic acid is typically used in intravenous or long-acting injectable formulations due to poor oral absorption .

Result of Action

The molecular and cellular effects of Benzylpenillic acid’s action include the disruption of the bacterial cell wall and the subsequent lysis of the bacterial cell . This leads to the death of the bacteria and the cessation of the bacterial infection .

Action Environment

The action, efficacy, and stability of Benzylpenillic acid can be influenced by various environmental factors. For instance, in alkaline medium, 5R,6R-Benzylpenicilloic acid epimerizes slowly to 5S,6R-benzylpenicilloic acid until equilibrium

Safety and Hazards

In case of exposure, it is recommended to avoid dust formation, avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Q & A

Q1: What are the primary degradation pathways of penicillin G that lead to the formation of benzylpenillic acid?

A: Research suggests that benzylpenillic acid isn't a direct product of penicillin G degradation. Instead, it forms through a series of reactions. [, , ] While initially believed to arise mainly from benzylpenicillenic acid, optimization studies indicate that benzylpenillic acid primarily forms from the degradation of benzylpenicilloic acid. [] This suggests a pathway where penicillin G degrades to benzylpenicilloic acid, which then converts to benzylpenillic acid. Gamma-irradiation of benzylpenicillin solutions also produces benzylpenillic acid, primarily through reactions initiated by hydrated electrons. []

Q2: Can chromatographic techniques be used to identify and quantify benzylpenillic acid in penicillin G samples?

A: Yes, various chromatographic methods have proven effective in analyzing benzylpenillic acid. Thin-layer chromatography (TLC) can separate and identify benzylpenillic acid in procaine penicillin G preparations, alongside other degradation products like benzylpenicilloic acid. [] High-pressure liquid chromatography (HPLC), particularly anion-exchange HPLC, offers a robust method for separating and quantifying benzylpenillic acid alongside penicillin G and other degradation products. [] These techniques provide valuable tools for monitoring the stability and degradation of penicillin G formulations.

Q3: Are there synthetic routes available for producing benzylpenillic acid?

A: While the provided research focuses on benzylpenillic acid as a degradation product, one paper mentions a synthetic route for its production. [] Unfortunately, the abstract lacks details about this synthesis. Further investigation into this specific publication is necessary for a comprehensive understanding of the synthetic methods involved.